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The table below summarizes the key comparative data for L-idose versus D-glucose:

Sugar
Aldehyde Form
Population (%)

Key Structural Feature Experimental Method

L-idose ~0.0786 - 0.0969%
[1]

Axial orientation of hydroxyl groups at
C2, C3, and C4 in its most stable chair

conformation [1]

CD/NMR and urazole
modification kinetics [1]

D-
glucose

~0.00118 -
0.00138% [1]

Equatorial orientation of all sterically

significant substituents [1]

CD/NMR and urazole

modification kinetics [1]

This data shows that the free aldehyde form is present in L-idose at a level approximately 60 to 80 times

higher than in D-glucose [1] [2]. This difference is due to the relative stability of their ring (hemiacetal)

structures. D-glucose forms a very stable six-membered ring where all large substituents are in an

energetically favorable equatorial position, strongly favoring the cyclic form. In contrast, the most stable

chair conformation of L-idose forces three of its hydroxyl groups into less stable axial positions, making the

open-chain aldehyde form more accessible [1].

Application in Enzyme Kinetics

The high aldehyde form population makes L-idose a valuable tool for measuring the activity of aldose

reductase (AR), the first and rate-limiting enzyme in the polyol pathway [1] [2].
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The Problem with D-Glucose: Although D-glucose is a physiological substrate for AR, its extremely

low aldehyde concentration makes enzyme kinetics challenging. This often requires the use of very
high enzyme or substrate concentrations to get reliable rate measurements [1].

The Advantage of L-Idose: L-idose is structurally identical to D-glucose except for the configuration
at the C5 atom [1]. Research using both bovine lens and human recombinant enzymes has shown

that while the kcat (turnover number) for L-idose is essentially identical to that of D-glucose, the KM
(Michaelis constant) is significantly lower. This indicates that AR can process L-idose more efficiently

due to the higher availability of the reactive aldehyde form [2]. Therefore, L-idose serves as an
excellent alternative substrate for in vitro inhibition and kinetic studies of aldose reductase [1] [2].

Experimental Context and Synthesis

The following diagram outlines the logical relationship between the structural properties of L-idose and its

research applications, particularly in the study of Aldose Reductase.
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Regarding its availability for experiments, L-idose is not a common sugar, and its synthesis, including the

carbon-13 labeled form (L-Idose-13C-1), involves multi-step processes. A common starting material is

1,2:5,6-di-O-isopropylidene-α-D-glucofuranose, which is converted to an L-ido epoxide, followed by steps

to secure the pyranose form and install protective groups [3] [4]. These syntheses are complex because L-

idose derivatives tend to form mixtures of ring forms (pyranose and furanose), making purification difficult

[4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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